Cas no 805323-87-9 (Benzoic acid, 2-[[[(1-oxotetradecyl)amino]thioxomethyl]amino]-)

• Product Name: Benzoic acid, 2-[[[(1-oxotetradecyl)amino]thioxomethyl]amino]-
• CAS No: 805323-87-9
• MF: C₂₂H₃₄N₂O₃S
• MW: 406.581964969635
• CID: 705491
• PubChem ID: 71421195
• Update Time: 2025-04-19

Benzoic acid, 2-[[[(1-oxotetradecyl)amino]thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[[(1-oxotetradecyl)amino]thioxomethyl]amino]-
• 2-(tetradecanoylcarbamothioylamino)benzoic acid
• 2-[(Tetradecanoylcarbamothioyl)amino]benzoic acid
• 805323-87-9
• DTXSID80840360

• Inchi： 1S/C22H34N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-17-20(25)24-22(28)23-19-16-14-13-15-18(19)21(26)27/h13-16H,2-12,17H2,1H3,(H,26,27)(H2,23,24,25,28)
• InChI Key： HNGVGIYOLLACCE-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1C(=O)O)NC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 406.22901412g/mol
• Monoisotopic Mass: 406.22901412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 111Ų